Cas no 53544-25-5 (1,3-Butanedione, 1-(2-oxo-1-pyrrolidinyl)-)

• Product Name: 1,3-Butanedione, 1-(2-oxo-1-pyrrolidinyl)-
• CAS No: 53544-25-5
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 385553
• PubChem ID: 302059
• Update Time: 2025-04-19

1,3-Butanedione, 1-(2-oxo-1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(2-oxo-1-pyrrolidinyl)-
• 1-(2-OXOPYRROLIDIN-1-YL)BUTANE-1,3-DIONE
• NSC 183758
• 1-(2-Oxo-1-pyrrolidinyl)-1,3-butanedione
• A846544
• 53544-25-5
• SCHEMBL14336999
• 1-(2-oxo-pyrrolidin-1-yl)-butane-1,3-dione
• NSC183758
• DTXSID90306942
• AKOS016008180
• NSC-183758
• DB-328442

• Inchi： 1S/C8H11NO3/c1-6(10)5-8(12)9-4-2-3-7(9)11/h2-5H2,1H3
• InChI Key： QNXHIIPZNDHXHS-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C(CC(C)=O)=O

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.228
• Melting Point: 49-52 ºC
• Boiling Point: 320.4°Cat760mmHg
• Flash Point: 150.6°C
• Refractive Index: 1.502
• PSA: 54.45
• LogP: 0.05240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines